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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Red 23, a prominent member of the diazo class of dyes, is a complex organic molecule

with the chemical formula C₃₅H₂₅N₇Na₂O₁₀S₂ and a molecular weight of approximately 813.73

g/mol .[1][2][3][4] This guide provides an in-depth exploration of its spectrophotometric

properties, offering valuable data and methodologies for its analysis and application in various

scientific endeavors.

Core Spectrophotometric Properties
The spectrophotometric characteristics of Direct Red 23 are fundamental to its quantification

and analysis. The key parameters, including its maximum absorption wavelength (λmax) and

molar extinction coefficient (ε), are summarized below.
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Property Value Solvent Reference(s)

Maximum Absorption

(λmax)
500 - 520 nm Water [5]

507 nm Water [6]

500 nm Water [7]

503 nm Water [8][9]

Molar Extinction

Coefficient (ε)

≥15000 M⁻¹cm⁻¹ at

500-516 nm (at 0.04

g/L)

Water

Experimental Protocols
Accurate spectrophotometric analysis of Direct Red 23 necessitates standardized

experimental procedures. The following outlines a general protocol for determining its

absorbance characteristics.

Preparation of Standard Solutions
A stock solution is prepared by accurately weighing a known amount of Direct Red 23 powder

and dissolving it in a precise volume of deionized water.[3] Subsequent dilutions are made to

prepare a series of standard solutions with varying concentrations. This is crucial for creating a

calibration curve to determine the concentration of unknown samples.

UV-Visible Spectrophotometry
The absorbance of the standard solutions and any unknown samples is measured using a UV-

visible spectrophotometer. The instrument is first calibrated with a blank solution (the solvent

used to prepare the samples, typically water). The absorbance is then measured at the λmax of

Direct Red 23, which is consistently reported to be in the range of 500-520 nm in aqueous

solutions.[5][6][7][8][9]

Impact of Environmental Factors on
Spectrophotometric Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3028824
https://arabjchem.org/adsorption-characteristics-of-direct-red-23-azo-dye-onto-powdered-tourmaline/
https://revroum.lew.ro/wp-content/uploads/2016/10/Art%2005.pdf
https://pubmed.ncbi.nlm.nih.gov/19944638/
https://www.researchgate.net/publication/40037783_Adsorption_of_the_diazo_dye_Direct_Red_23_onto_a_zinc_oxide_surface_A_spectroscopic_study
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.researchgate.net/figure/Chemical-structure-of-DR-23-Direct-F-Scarlet-or-Direct-F-Orange-C-35-H-25-N-7-Na-2-O_fig1_275960958
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.benchchem.com/product/b3028824
https://arabjchem.org/adsorption-characteristics-of-direct-red-23-azo-dye-onto-powdered-tourmaline/
https://revroum.lew.ro/wp-content/uploads/2016/10/Art%2005.pdf
https://pubmed.ncbi.nlm.nih.gov/19944638/
https://www.researchgate.net/publication/40037783_Adsorption_of_the_diazo_dye_Direct_Red_23_onto_a_zinc_oxide_surface_A_spectroscopic_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The spectrophotometric properties of Direct Red 23 can be influenced by various

environmental factors, most notably the solvent and the pH of the solution.

Solvent Effects
The polarity of the solvent can significantly impact the position and intensity of the absorption

bands of dyes.[10][11][12] While specific quantitative data for the effect of a wide range of

organic solvents on the λmax of Direct Red 23 is not extensively available in the reviewed

literature, it is known to be soluble in ethanol, resulting in an orange-colored solution.[1] This

suggests a shift in the absorption spectrum compared to its colorful red appearance in water.

The interaction between the dye molecule and the solvent molecules can alter the energy

difference between the ground and excited electronic states, leading to a shift in the absorption

maximum.

pH Effects
The pH of the solution can also affect the spectrophotometric properties of Direct Red 23,

particularly for azo dyes which can have their electronic structure altered by protonation or

deprotonation. The highest removal efficiency of Direct Red 23 in some advanced oxidation

processes has been observed at a specific pH, indicating a pH-dependent behavior of the dye.

[13]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the spectrophotometric analysis of

Direct Red 23.
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A typical workflow for the spectrophotometric analysis of Direct Red 23.

Logical Relationship of Spectrophotometric
Analysis
The relationship between the fundamental concepts in spectrophotometry as applied to Direct
Red 23 is depicted in the diagram below.
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Beer-Lambert Law: A = εcl

Absorbance (A)

Concentration
is proportional to

Molar Absorptivityis proportional to

Path Length

is proportional to

ε
(Molar Absorptivity)

c
(Concentration)

l
(Path Length)

Click to download full resolution via product page

The relationship between absorbance and concentration as defined by the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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